Cas no 1430847-20-3 (N-(Adamantan-1-yl)-4-iodo-3-methylpyridin-2-amine)
N-(Adamantan-1-yl)-4-iodo-3-methylpyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(Adamantan-1-yl)-4-iodo-3-methylpyridin-2-amine
- 4-iodo-3-methyl-N-(tricyclo[3.3.1.13,7]dec-1-yl)pyridin-2-amine
- 1430847-20-3
- SCHEMBL14859316
-
- Inchi: 1S/C16H21IN2/c1-10-14(17)2-3-18-15(10)19-16-7-11-4-12(8-16)6-13(5-11)9-16/h2-3,11-13H,4-9H2,1H3,(H,18,19)
- InChI Key: HLUGYLNRSZUQAT-UHFFFAOYSA-N
- SMILES: C1(NC23CC4CC(CC(C4)C2)C3)=NC=CC(I)=C1C
Computed Properties
- Exact Mass: 368.07495Da
- Monoisotopic Mass: 368.07495Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 24.9Ų
N-(Adamantan-1-yl)-4-iodo-3-methylpyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM173171-1g |
N-(adamantan-1-yl)-4-iodo-3-methylpyridin-2-amine |
1430847-20-3 | 95% | 1g |
$805 | 2021-08-05 | |
| Chemenu | CM173171-1g |
N-(adamantan-1-yl)-4-iodo-3-methylpyridin-2-amine |
1430847-20-3 | 95% | 1g |
$805 | 2023-03-04 | |
| Alichem | A029185809-1g |
N-(Adamantan-1-yl)-4-iodo-3-methylpyridin-2-amine |
1430847-20-3 | 95% | 1g |
748.44 USD | 2021-06-01 |
N-(Adamantan-1-yl)-4-iodo-3-methylpyridin-2-amine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on N-(Adamantan-1-yl)-4-iodo-3-methylpyridin-2-amine
Comprehensive Analysis of N-(Adamantan-1-yl)-4-iodo-3-methylpyridin-2-amine (CAS No. 1430847-20-3)
The compound N-(Adamantan-1-yl)-4-iodo-3-methylpyridin-2-amine (CAS No. 1430847-20-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinctive combination of an adamantane moiety and a iodo-substituted pyridine ring makes it a valuable candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or ligand in catalytic reactions, aligning with current trends in targeted therapy and green chemistry.
One of the most searched questions related to this compound is: "What are the synthetic routes for N-(Adamantan-1-yl)-4-iodo-3-methylpyridin-2-amine?" The synthesis typically involves palladium-catalyzed cross-coupling reactions or nucleophilic substitution, methods widely discussed in organic chemistry forums. The presence of the iodine atom in the 4-position of the pyridine ring enhances its reactivity, making it a versatile intermediate for further functionalization. This property is especially relevant in the context of click chemistry and bioconjugation, which are hot topics in modern drug development.
Another frequently asked question is: "What is the biological activity of CAS 1430847-20-3?" While detailed pharmacological data remains limited, preliminary studies suggest that the adamantane group may contribute to improved blood-brain barrier penetration, a critical factor in central nervous system (CNS) drug design. This aligns with the growing demand for neurotherapeutics to address conditions like Alzheimer's and Parkinson's diseases. The compound's lipophilicity, calculated using QSAR models, further supports its potential in these applications.
From a material science perspective, the rigid adamantane scaffold and iodine substituent offer intriguing possibilities for designing metal-organic frameworks (MOFs) or liquid crystals. These applications resonate with the increasing interest in smart materials for energy storage and optoelectronic devices. Researchers exploring supramolecular chemistry often inquire about its crystallographic data, which could reveal novel packing motifs due to its sterically demanding structure.
The compound's stability under physiological conditions is another area of active investigation. With the rise of precision medicine, scientists are examining how structural modifications could optimize its pharmacokinetic profile. Computational chemists frequently search for molecular docking studies involving this compound, particularly regarding its potential interactions with protein targets like G-protein-coupled receptors (GPCRs).
In analytical chemistry circles, discussions often focus on the HPLC purification methods for N-(Adamantan-1-yl)-4-iodo-3-methylpyridin-2-amine, given its moderate polarity. The compound's UV-Vis absorption characteristics also make it suitable for photophysical studies, connecting to emerging research in fluorescence probes. These aspects are particularly relevant for researchers working on bioimaging techniques.
Environmental considerations are increasingly important in chemical research, and this compound's ecological impact assessment data is frequently requested. While not classified as hazardous, its biodegradation pathways remain an active area of study, especially given the pharmaceutical industry's focus on green chemistry principles. The iodine atom presents both challenges and opportunities in this context, as halogenated compounds often require specialized waste treatment protocols.
Patent literature reveals growing interest in N-(Adamantan-1-yl)-4-iodo-3-methylpyridin-2-amine derivatives, particularly for intellectual property protection in medicinal chemistry. The compound's structural features make it a valuable scaffold for library synthesis in combinatorial chemistry approaches. This connects to the broader trend of fragment-based drug discovery, where such building blocks are essential for lead compound optimization.
From a commercial perspective, suppliers often highlight the compound's purity specifications (>95% by HPLC) and storage conditions (typically 2-8°C under inert atmosphere). These parameters are crucial for researchers conducting structure-activity relationship (SAR) studies. The global market for such specialized intermediates continues to expand, driven by demand from contract research organizations (CROs) and academic laboratories.
In summary, N-(Adamantan-1-yl)-4-iodo-3-methylpyridin-2-amine represents a fascinating case study at the intersection of medicinal chemistry, materials science, and synthetic methodology. Its unique structural features and versatile reactivity profile ensure its continued relevance across multiple scientific disciplines. As research progresses, we anticipate new discoveries about its applications in targeted drug delivery and functional materials, making it a compound worth watching in coming years.
1430847-20-3 (N-(Adamantan-1-yl)-4-iodo-3-methylpyridin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)